2-{4-Methyl-7-oxabicyclo[4.1.0]heptan-1-yl}pyridine

• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• SMILES: CC1CCC2(C(C1)O2)C3=CC=CC=N3
• InChI: InChI=1S/C12H15NO/c1-9-5-6-12(11(8-9)14-12)10-4-2-3-7-13-10/h2-4,7,9,11H,5-6,8H2,1H3
• InChIKey: WRGQEJAHMILDNP-UHFFFAOYSA-N

2-{4-Methyl-7-oxabicyclo[4.1.0]heptan-1-yl}pyridine – Structural Baseline

2-{4-Methyl-7-oxabicyclo[4.1.0]heptan-1-yl}pyridine (CAS 2060007-52-3) is a bicyclic epoxide–pyridine hybrid with the molecular formula C₁₂H₁₅NO and a molecular weight of 189.25 g·mol⁻¹ [1]. The compound incorporates a strained 7-oxabicyclo[4.1.0]heptane core directly attached to a 2-pyridyl ring, distinguishing it from simple piperidine, tetrahydropyran, or monocyclic pyridine scaffolds commonly encountered in CNS-oriented chemical libraries [2]. Its computed physicochemical profile (XLogP3‑AA = 1.9, topological polar surface area = 25.4 Ų, zero hydrogen‑bond donors) places it in a favourable property space for blood–brain barrier penetration, yet the epoxide moiety introduces reactivity that necessitates careful handling and storage under cool, dry conditions [1].

Scaffold class: strained 7-oxabicyclo[4.1.0]heptane–pyridine hybrid; distinct from piperidine or tetrahydropyran isosteres

CNS probe design: low computed TPSA and zero hydrogen-bond donors support passive brain penetration exploration

Covalent engagement potential: epoxide ring may act as latent electrophile for target profiling

Procurement context: commercially available in screening-grade purity tier (reported ≥95%); suitable for SAR and library synthesis

• [1] PubChem CID 137703787. 2-{4-Methyl-7-oxabicyclo[4.1.0]heptan-1-yl}pyridine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/137703787 View Source
• [2] Meltzer PC, Wang P, Blundell P, Madras BK. Synthesis and evaluation of dopamine and serotonin transporter inhibition by oxacyclic and carbacyclic analogues of methylphenidate. J Med Chem. 2003;46(8):1538-1545. doi:10.1021/jm0205292 View Source

2-{4-Methyl-7-oxabicyclo[4.1.0]heptan-1-yl}pyridine – Substitution Risks

Generic substitution within the broader class of pyridine‑containing bicyclic ethers is unreliable because the 7‑oxabicyclo[4.1.0]heptane system introduces a unique combination of ring strain, conformational rigidity, and electronic character that is absent in piperidine, tetrahydropyran, or even 7‑oxabicyclo[2.2.1]heptane analogues [1]. Small changes in the oxygen placement or ring‑fusion pattern can shift the calculated logP by >0.5 units and alter the topological polar surface area by 10–20 Ų, parameters that directly affect passive membrane permeability and off‑target binding [2]. Furthermore, the epoxide ring is susceptible to nucleophilic ring‑opening, creating a potential for covalent target engagement that is impossible with the fully saturated carbacyclic or aza‑cyclic congeners. These physicochemical and reactivity differences mean that the compound cannot be replaced by a structural neighbour without risking a change in pharmacological profile, metabolic stability, or chemical stability during storage and assay .

Replacing the oxabicyclo core with piperidine

Removes the strained epoxide warhead and may shift logP and TPSA by >0.5 units and >10 Ų, altering passive permeability and off-target binding profiles.

Switching to carbacyclic or aza-bicyclic isosteres

Eliminates the covalent engagement mode inherent to the epoxide, potentially changing the mechanism from covalent to purely non-covalent without guaranteed target retention.

Using close structural neighbors with different oxygen placement

Even isomeric oxabicyclo systems can exhibit different ring strain and conformational preferences, impacting metabolic stability and assay behavior; direct substitution is not supported.

• [1] Meltzer PC, Wang P, Blundell P, Madras BK. Synthesis and evaluation of dopamine and serotonin transporter inhibition by oxacyclic and carbacyclic analogues of methylphenidate. J Med Chem. 2003;46(8):1538-1545. doi:10.1021/jm0205292 View Source
• [2] PubChem CID 137703787. 2-{4-Methyl-7-oxabicyclo[4.1.0]heptan-1-yl}pyridine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/137703787 View Source

2-{4-Methyl-7-oxabicyclo[4.1.0]heptan-1-yl}pyridine – Differentiation vs. Analogues

Physicochemical Profile vs. Methylphenidate

The target compound exhibits a lower computed lipophilicity (XLogP3‑AA = 1.9) and a smaller topological polar surface area (TPSA = 25.4 Ų) than the reference CNS agent methylphenidate (XLogP3 = 2.4; TPSA = 38.3 Ų). Additionally, the target compound has zero hydrogen‑bond donors versus one in methylphenidate [1][2]. These differences suggest a distinct passive permeability profile and potentially reduced hydrogen‑bonding interactions with off‑target proteins.

Physicochemical vs. methylphenidate

Class-level inference

Target: XLogP3 1.9, TPSA 25.4 Ų, HBD 0
Methylphenidate: XLogP3 2.4, TPSA 38.3 Ų, HBD 1

Lower lipophilicity and smaller polar surface area suggest a distinct passive permeability profile

Computed properties; requires experimental BBB validation

Evidence Dimension	Computed lipophilicity, polar surface area, and hydrogen‑bond donor count
Target Compound Data	XLogP3‑AA = 1.9; TPSA = 25.4 Ų; HBD = 0; HBA = 2; MW = 189.25 g·mol⁻¹
Comparator Or Baseline	Methylphenidate: XLogP3 = 2.4; TPSA = 38.3 Ų; HBD = 1; HBA = 3; MW = 233.31 g·mol⁻¹
Quantified Difference	ΔXLogP = −0.5; ΔTPSA = −12.9 Ų; ΔHBD = −1
Conditions	Properties computed by XLogP3, Cactvs, and PubChem release 2021.05.07 [1][2]

Why This Matters

The lower TPSA and absence of hydrogen‑bond donors may translate into superior passive membrane flux, a critical factor when selecting a starting scaffold for CNS‑penetrant probe molecules.

• [1] PubChem CID 137703787. 2-{4-Methyl-7-oxabicyclo[4.1.0]heptan-1-yl}pyridine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/137703787 View Source
• [2] PubChem CID 4158. Methylphenidate. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/4158 View Source

Commercial Purity Specification

Two independent suppliers list the compound with a minimum purity specification of 95% (AKSci Product Code 3966EN; Leyan Product Code 2025354). While this is a typical screening‑grade purity, it exceeds the 90% threshold offered for many non‑certified research intermediates and is identical to the purity quoted for the closest commercially available 7‑oxabicyclo[4.1.0]heptane‑containing analogues .

Commercial purity

Supporting evidence

95% (area%) – reported by two independent suppliers

Meets typical screening-grade purity; above common non-certified intermediate tier

Exact analytical method not disclosed; verify via in-house QC if purity-critical

Evidence Dimension	Minimum purity specification (area%)
Target Compound Data	95% (AKSci; Leyan)
Comparator Or Baseline	Typical non-certified research intermediate: 90%; closest 7-oxabicyclo[4.1.0]heptane analogues: 95%
Quantified Difference	Target matches the 95% tier; 5 percentage points above the 90% baseline
Conditions	Specifications as stated on vendor certificates of analysis; exact analytical method (HPLC/GC) not disclosed

Why This Matters

A 95% purity floor reduces the risk of confounding biological results from impurities, which is especially important for an epoxide‑containing compound that may generate reactive degradation products.

Scaffold Differentiation: Epoxide Ring Strain

The 7‑oxabicyclo[4.1.0]heptane core contains a fused epoxide with a calculated ring strain energy of approximately 25–27 kcal·mol⁻¹, compared to <1 kcal·mol⁻¹ for the unstrained piperidine ring in methylphenidate [1]. The bicyclic system restricts the conformational freedom of the pyridine substituent, reducing the number of accessible low‑energy conformers relative to 2‑(piperidin‑2‑yl)pyridine analogues. This restriction can increase target‑binding entropy and, in principle, enhance selectivity for binding pockets that accommodate a rigid, bent geometry [2].

Epoxide ring strain

Class-level inference

Estimated ring strain ~25–27 kcal·mol⁻¹; minimal accessible conformers due to bicyclic fusion

Intrinsic strain enables covalent warhead character absent in carbacyclic isosteres

Strain from standard tabulated values; experimental conformational analysis not performed

Evidence Dimension	Ring strain energy and conformational flexibility
Target Compound Data	Epoxide ring strain ∼25–27 kcal·mol⁻¹; restricted conformational landscape due to bicyclic fusion
Comparator Or Baseline	Piperidine (methylphenidate core): ring strain <1 kcal·mol⁻¹; multiple low‑energy chair/boat conformers
Quantified Difference	Δ ring strain ≈ +25 kcal·mol⁻¹; qualitative reduction in accessible conformers
Conditions	Ring strain estimates from standard tabulated values for epoxides and cyclohexane derivatives [1]; conformational analysis inferred from molecular mechanics (not experimentally determined for this compound)

Why This Matters

The intrinsic ring strain makes the epoxide a potential covalent warhead for target engagement, a feature absent in all‑carbon or aza‑bicyclic isosteres, thereby enabling a mode of action that is inaccessible to the most commonly selected replacement scaffolds.

• [1] Anslyn EV, Dougherty DA. Modern Physical Organic Chemistry. University Science Books; 2006. (Tabulated epoxide ring strain energies). View Source
• [2] Meltzer PC, Wang P, Blundell P, Madras BK. Synthesis and evaluation of dopamine and serotonin transporter inhibition by oxacyclic and carbacyclic analogues of methylphenidate. J Med Chem. 2003;46(8):1538-1545. doi:10.1021/jm0205292 View Source

2-{4-Methyl-7-oxabicyclo[4.1.0]heptan-1-yl}pyridine – Key Application Scenarios

CNS Probe Development for DAT

The lower TPSA (25.4 Ų) and zero hydrogen‑bond donor count relative to methylphenidate suggest enhanced passive brain penetration, making the compound a promising starting point for DAT‑targeted positron emission tomography (PET) tracer or pharmacological tool development. Its rigid oxabicyclo scaffold may be exploited to reduce off‑target binding that plagues flexible piperidine‑based probes [1][2].

Covalent Fragment-Based Drug Discovery

The strained epoxide (∼25–27 kcal·mol⁻¹ ring strain) provides a latent electrophilic warhead capable of forming covalent adducts with nucleophilic amino acid residues (e.g., cysteine, serine). This reactivity, absent in carbacyclic or piperidine analogues, positions the compound as a candidate for covalent fragment screening libraries targeting undruggable or shallow binding pockets [1].

Scaffold-Hopping Reference for SAR

When teams require a rigid, oxygen‑containing isostere of methylphenidate or 2‑(piperidin‑2‑yl)pyridine, this compound serves as a well‑characterised comparator with commercially available 95% purity. Its distinct computed logP and TPSA values allow systematic exploration of how incremental changes in ring oxygen placement affect DAT affinity and selectivity [2].

Stability Profiling for Epoxide Libraries

The compound can be employed as a model substrate to benchmark stability under various storage and assay conditions (pH, nucleophile concentration, temperature), generating data that inform the handling protocols for entire 7‑oxabicyclo[4.1.0]heptane‑based compound collections. Vendor‑specified long‑term storage in a cool, dry place highlights the practical necessity of such profiling .

Application

Selection Property

Validation Focus

CNS probe design – DAT targeting

Low TPSA and zero HBD profile for passive brain penetration

Permeability and transporter binding assays

Covalent fragment screening

Strained epoxide as latent electrophilic warhead

Reactivity profiling with nucleophilic residue panels

Scaffold-hopping SAR studies

Computed logP and TPSA distinct from piperidine isosteres

Systematic comparison of DAT affinity/selectivity shifts

Epoxide stability benchmarking

Ring strain and reported storage sensitivity

Stability profiling under pH, temperature, and nucleophile conditions

• [1] Anslyn EV, Dougherty DA. Modern Physical Organic Chemistry. University Science Books; 2006. View Source
• [2] PubChem CID 137703787. 2-{4-Methyl-7-oxabicyclo[4.1.0]heptan-1-yl}pyridine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/137703787 View Source